N'-[(2,6-dichlorophenyl)methoxy]pyridine-4-carboximidamide

• IUPAC Name: N'-[(2,6-dichlorophenyl)methoxy]pyridine-4-carboximidamide
• InChI: InChI=1S/C13H11Cl2N3O/c14-11-2-1-3-12(15)10(11)8-19-18-13(16)9-4-6-17-7-5-9/h1-7H,8H2,(H2,16,18)
• InChI Key: CZIWFVMYCCZRMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CON=C(C2=CC=NC=C2)N)Cl
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)CO/N=C(/C2=CC=NC=C2)\N)Cl
• Molecular Formula: C13H11Cl2N3O
• Molecular Weight: 296.15 g/mol

Description

N'-[(2,6-dichlorophenyl)methoxy]pyridine-4-carboximidamide, also known as SR-9009, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. This compound belongs to the family of Rev-Erb agonists, which are known to regulate the circadian rhythm and metabolism.

Scientific Research Applications

• Chemical Structure Analysis and Synthesis

  • The crystal structure of complexes similar to N'-[(2,6-dichlorophenyl)methoxy]pyridine-4-carboximidamide has been determined using techniques like X-ray analysis, FT-IR, and UV-visible studies. These studies are crucial for understanding the molecular interactions and properties of such complexes (Dega-Szafran et al., 1995).

• Extraction and Recovery of Metal Ions

  • Research has been conducted on the efficiency of similar compounds in the extraction of metal ions like Fe(III) from solutions. This is significant for applications in metal recovery and environmental remediation (Wojciechowska et al., 2019).

• Crystallographic Studies

  • Studies on crystal structures of compounds closely related to N'-[(2,6-dichlorophenyl)methoxy]pyridine-4-carboximidamide, focusing on their intermolecular hydrogen-bonding interactions, provide insights into their solid-state chemistry and potential applications in materials science (Meva et al., 2017).

• Synthesis and Characterization for Industrial Applications

  • The synthesis and characterization of derivatives of pyridine, including those similar to N'-[(2,6-dichlorophenyl)methoxy]pyridine-4-carboximidamide, are explored for their potential applications in medicine, agriculture, and industrial chemistry (Bhuva et al., 2015).

• Quantitative Analysis Using LC–MS/MS

  • Liquid chromatography–tandem mass spectrometry (LC–MS/MS) methods have been developed for determining hydrophobic N-alkyloxy substituted amidines, which are structurally related to N'-[(2,6-dichlorophenyl)methoxy]pyridine-4-carboximidamide. This is crucial for monitoring and controlling the synthesis process of such compounds (Wojciechowska et al., 2016).

• Development of New Polymer Materials

  • Research into pyridine-containing aromatic diamines and dianhydrides, similar to N'-[(2,6-dichlorophenyl)methoxy]pyridine-4-carboximidamide, has led to the synthesis of new polyimide materials. These materials have potential applications in various fields due to their excellent thermal stability and mechanical properties (Wang et al., 2006, 2007).